Cas no 2229306-89-0 (4-(aminomethyl)-4-(4-methanesulfonylphenyl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(4-methanesulfonylphenyl)cyclohexan-1-ol
• CAS No: 2229306-89-0
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 5992798
• PubChem ID: 165638055
• Update Time: 2025-06-14

4-(aminomethyl)-4-(4-methanesulfonylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(4-methanesulfonylphenyl)cyclohexan-1-ol
• 2229306-89-0
• EN300-1989754

• Inchi： 1S/C14H21NO3S/c1-19(17,18)13-4-2-11(3-5-13)14(10-15)8-6-12(16)7-9-14/h2-5,12,16H,6-10,15H2,1H3
• InChI Key： XLJTUZGAXWEGMN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1(CN)CCC(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.8Ų

Additional information on 4-(aminomethyl)-4-(4-methanesulfonylphenyl)cyclohexan-1-ol

Comprehensive Overview of 4-(aminomethyl)-4-(4-methanesulfonylphenyl)cyclohexan-1-ol (CAS No. 2229306-89-0)

The compound 4-(aminomethyl)-4-(4-methanesulfonylphenyl)cyclohexan-1-ol (CAS No. 2229306-89-0) is a structurally unique molecule with significant potential in pharmaceutical and biochemical research. Its aminomethyl and methanesulfonylphenyl functional groups contribute to its versatile reactivity, making it a subject of interest in drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting inflammatory pathways and neurodegenerative diseases, which are among the most searched topics in biomedical sciences today.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for chronic conditions. 4-(aminomethyl)-4-(4-methanesulfonylphenyl)cyclohexan-1-ol stands out due to its cyclohexanol backbone, which is often associated with improved metabolic stability and bioavailability. This characteristic aligns with current trends in precision medicine and personalized therapeutics, topics frequently explored in AI-driven research platforms and search engines.

The methanesulfonylphenyl moiety in this compound is noteworthy for its electron-withdrawing properties, which can enhance binding affinity to specific biological targets. This feature has sparked interest in its potential role as a kinase inhibitor, a hot topic in oncology research. Additionally, the aminomethyl group offers opportunities for further derivatization, enabling the creation of libraries of analogs for high-throughput screening—a method widely discussed in drug discovery forums and AI-assisted chemistry platforms.

From a synthetic chemistry perspective, CAS No. 2229306-89-0 presents intriguing challenges and opportunities. Its cyclohexan-1-ol core requires precise stereochemical control during synthesis, a topic frequently searched by organic chemists. The compound’s potential as a building block for peptidomimetics also aligns with the growing interest in biomimetic drug design, a trend highlighted in recent scientific literature and online discussions.

Environmental and green chemistry considerations are increasingly important in modern research. The synthesis and application of 4-(aminomethyl)-4-(4-methanesulfonylphenyl)cyclohexan-1-ol are being evaluated through the lens of sustainable practices, another highly searched topic. Researchers are exploring catalytic methods and solvent-free reactions to optimize its production, reflecting the broader shift toward eco-friendly pharmaceutical manufacturing.

In the context of computational chemistry, this compound has attracted attention for molecular docking studies and QSAR modeling. These approaches, often discussed in AI and machine learning circles, leverage the compound’s distinct structural features to predict its interactions with biological targets. Such studies are crucial for accelerating hit-to-lead optimization, a critical phase in drug development that dominates many industry-focused search queries.

The physicochemical properties of 4-(aminomethyl)-4-(4-methanesulfonylphenyl)cyclohexan-1-ol, including its logP and aqueous solubility, are frequently analyzed in ADMET prediction studies. These parameters are essential for understanding its drug-likeness, a topic of perennial interest in pharmacokinetic research and a common search term among medicinal chemists.

As the scientific community continues to explore multi-target drug design, compounds like CAS No. 2229306-89-0 gain prominence. Its ability to potentially modulate multiple pathways simultaneously aligns with the polypharmacology trend, a subject of intense discussion in both academic and industrial settings. This versatility makes it a valuable candidate for repurposing studies, another area generating significant online engagement.

In summary, 4-(aminomethyl)-4-(4-methanesulfonylphenyl)cyclohexan-1-ol represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, positions it at the intersection of several cutting-edge research areas. As interest grows in AI-driven drug discovery and rational molecular design, this compound is likely to remain a focus of both laboratory investigations and online scientific discourse.